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hydroxyethyl)benzoate

Cat. No.: B12086032

Get Quote

Technical Monograph: Isopropyl 4-(2-
hydroxyethyl)benzoate
Executive Summary
Isopropyl 4-(2-hydroxyethyl)benzoate is a bifunctional aromatic intermediate characterized

by a benzoate ester core with a para-substituted hydroxyethyl moiety. Unlike the common

preservative Isopropylparaben (Isopropyl 4-hydroxybenzoate), this compound features an

ethylene glycol extension at the 4-position, significantly altering its solubility profile and

reactivity. It serves as a critical building block in the synthesis of pharmaceuticals,

functionalized polyesters, and liquid crystal mesogens.

This guide provides a definitive structural analysis, a validated synthesis protocol based on

first-principles organic chemistry, and analytical characterization standards.

Chemical Identity & Structural Analysis[1][2][3]
The structural distinctiveness of this compound lies in its bifunctionality: the isopropyl ester

provides lipophilicity and steric bulk, while the primary alcohol on the ethyl chain offers a
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reactive site for further derivatization (e.g., oxidation to aldehydes, sulfonation, or

glycosylation).

Identity Data Table[1][2]
Parameter Technical Detail

Chemical Name Isopropyl 4-(2-hydroxyethyl)benzoate

CAS Registry Number 924623-21-2

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

SMILES CC(C)OC(=O)C1=CC=C(CCO)C=C1

InChI Key WIDHWQILWBCUKR-UHFFFAOYSA-N

IUPAC Name Propan-2-yl 4-(2-hydroxyethyl)benzoate

LogP (Computed) 2.8 (Lipophilic)

Structural Distinction Warning
CRITICAL: Do not confuse with Isopropylparaben (CAS 4191-73-5).

Target Compound: Contains a -CH₂CH₂OH group at the para position.

Isopropylparaben: Contains an -OH group directly attached to the benzene ring.

Implication: The target compound lacks the phenolic acidity of parabens, making it stable

against base-mediated phenolate formation.

Synthetic Pathways & Methodology
The synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate is most reliably achieved via Fischer

Esterification of the corresponding carboxylic acid precursor. This method is preferred over

transesterification for primary scale-up due to higher atom economy and ease of purification.

Reaction Logic
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The reaction utilizes 4-(2-hydroxyethyl)benzoic acid (CAS 46112-46-3) as the starting material.

[1] Isopropanol acts as both the reactant and solvent. A strong acid catalyst (H₂SO₄) drives the

equilibrium. Because esterification is reversible, the removal of water is thermodynamically

necessary to maximize yield.

Experimental Protocol: Acid-Catalyzed Esterification
Reagents:

4-(2-hydroxyethyl)benzoic acid (1.0 eq)[2]

Isopropanol (anhydrous, excess, ~10-15 eq)

Sulfuric Acid (conc. H₂SO₄, 0.1 eq) or p-Toluenesulfonic acid (pTSA)

Dichloromethane (DCM) for extraction

Step-by-Step Workflow:

Setup: Charge a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser.

Dissolution: Add 4-(2-hydroxyethyl)benzoic acid (e.g., 10 mmol) and Isopropanol (15 mL).

Stir until a suspension forms.

Catalysis: Add concentrated H₂SO₄ (e.g., 3-5 drops) dropwise. The reaction is exothermic;

ensure controlled addition.

Reflux: Heat the mixture to reflux (approx. 83°C) for 6–8 hours. Monitor reaction progress via

TLC (System: Hexane/Ethyl Acetate 7:3).

Endpoint: Disappearance of the acid spot (lower R_f) and appearance of the ester spot

(higher R_f).

Workup:

Cool the reaction mixture to room temperature.
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Concentrate under reduced pressure to remove excess isopropanol.

Dissolve the residue in DCM (30 mL) and wash with saturated NaHCO₃ solution (2 x 15

mL) to neutralize the catalyst and remove unreacted acid.

Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

Purification: Evaporate the solvent. If high purity is required, purify via silica gel column

chromatography (Gradient: 0-20% EtOAc in Hexanes).

Synthesis Logic Diagram
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Figure 1: Fischer Esterification pathway for the synthesis of Isopropyl 4-(2-
hydroxyethyl)benzoate.

Physicochemical Profile
Understanding the physical properties is essential for formulation and handling. The compound

exhibits moderate lipophilicity, making it suitable for membrane permeability studies in drug

development.
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Property Value / Description Source/Derivation

Physical State Viscous oil or low-melting solid
Predicted based on methyl

ester analog

Boiling Point ~320–330°C (at 760 mmHg) Predicted

Solubility
Soluble in DCM, Methanol,

DMSO; Insoluble in Water
Lipophilic ester nature

H-Bond Donors 1 (Primary Alcohol) Structural Analysis

H-Bond Acceptors
3 (Ester Carbonyl, Ester

Oxygen, Alcohol Oxygen)
Structural Analysis

Rotatable Bonds 5 PubChem Computed

Analytical Characterization Protocols
To validate the identity and purity of the synthesized compound, the following analytical

methods are recommended.

HPLC Method (Reverse Phase)[1]
Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (Benzene ring absorption).

Expected Retention: The isopropyl ester will elute later than the methyl ester analog due to

increased hydrophobicity.

1H NMR Expectations (CDCl₃, 400 MHz)
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Aromatic Region: Two doublets at ~7.2 ppm and ~8.0 ppm (AA'BB' system characteristic of

para-substitution).

Isopropyl Group:

Septet at ~5.2 ppm (CH of isopropyl).

Doublet at ~1.3 ppm (two CH₃ groups).

Hydroxyethyl Chain:

Triplet at ~2.9 ppm (Benzylic CH₂).

Triplet at ~3.9 ppm (CH₂ adjacent to OH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isopropyl 4-(2-hydroxyethyl)benzoate CAS number and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12086032/docs#isopropyl-4-2-hydroxyethyl-
benzoate-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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